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Compound of Interest

Compound Name: 4'-Ethoxyacetophenone

Cat. No.: B044001

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

4'-Ethoxyacetophenone is a highly efficient Type | photoinitiator for free-radical
polymerization, particularly suitable for applications requiring UV curing.[1] Upon exposure to
ultraviolet radiation, it undergoes a Norrish Type | cleavage to generate two radical species,
initiating the polymerization of various monomers, most notably acrylates and methacrylates.
Its utility spans a wide range of applications, including the formulation of UV-curable coatings,
inks, adhesives, and the synthesis of hydrogels for biomedical applications. These application
notes provide an overview of its properties, applications, and detailed protocols for its use in
photopolymerization.

Physicochemical Properties

A summary of the key physicochemical properties of 4'-ethoxyacetophenone is presented in
the table below.
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Property Value

CAS Number 1676-63-7

Molecular Formula C10H1202

Molecular Weight 164.20 g/mol
Appearance White to off-white solid
Melting Point 36-39 °C

Boiling Point 268-269 °C

Solubilit Soluble in common organic solvents (e.g.,
olubility
alcohols, ketones, esters)

Mechanism of Photoinitiation

4'-Ethoxyacetophenone is classified as a Type | photoinitiator, meaning it undergoes
unimolecular bond cleavage upon absorption of UV light to produce free radicals.[1] The
process, known as a Norrish Type | reaction, involves the homolytic cleavage of the carbon-
carbon bond adjacent to the carbonyl group.
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Photoinitiation

[ 4'-Ethoxyacetophenone j

UV Light (hv)

Excited State

orrish Type |
Cleavage

Benzoyl Radical + Ethyl Radical

Initiation

Propagation
Y

Acrylate/Methacrylate
Monomer

ropagation

Growing Polymer Chain
(Radical)

Combination or
Disproportionation

nation
/

Crosslinked Polymer

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

UV Curing Workflow

Prepare Acrylate
Formulation

y

Apply Coating to
Substrate

Expose to UV
Radiation

Characterize Cured
Film (RT-FTIR, Photo-DSC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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